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Compound of Interest

Compound Name: Dipropyl phthalate-d4

Cat. No.: B582240 Get Quote

For researchers, scientists, and drug development professionals, the use of high-purity

isotopically labeled internal standards is critical for accurate and reliable quantitative analysis.

This guide provides a comprehensive overview of Dipropyl phthalate-d4, a deuterated analog

of Dipropyl phthalate, commonly used as an internal standard in mass spectrometry-based

applications.

Introduction to Dipropyl Phthalate-d4
Dipropyl phthalate-d4 is a stable, isotopically labeled form of Dipropyl phthalate where four

hydrogen atoms on the benzene ring have been replaced with deuterium. This mass shift of +4

amu allows it to be easily distinguished from its unlabeled counterpart in a mass spectrometer,

while maintaining nearly identical chemical and physical properties. This makes it an ideal

internal standard for correcting for analyte loss during sample preparation and for variations in

instrument response.[1][2] Its primary applications are in environmental monitoring, food safety

analysis, and toxicological studies where the accurate quantification of phthalates is essential.

Commercial Suppliers and Product Specifications
A number of reputable chemical suppliers offer high-purity Dipropyl phthalate-d4 for research

and analytical purposes. The table below summarizes the product specifications from several

key vendors. Researchers should always refer to the lot-specific Certificate of Analysis (CoA)

for the most accurate and detailed information.[3]
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Supplier
Product

Name

CAS

Number

Molecular

Formula

Molecular

Weight

Purity/Gra

de
Format

Sigma-

Aldrich

Dipropyl

phthalate-

3,4,5,6-d4

358731-

29-0

C₁₄H₁₄D₄O

₄
254.31

Analytical

Standard
Neat

LGC

Standards

Di-n-propyl

Phthalate-

3,4,5,6-d4

358731-

29-0

C₁₄H₁₄D₄O

₄
254.31

≥98%

Chemical

Purity, 99

atom % D

-

Santa Cruz

Biotechnol

ogy

Dipropyl

phthalate-

3,4,5,6-d4

358731-

29-0

C₁₄H₁₄D₄O

₄
254.31 - -

C/D/N

Isotopes

Inc.

Di-n-propyl

Phthalate-

d4

358731-

29-0

C₁₄H₁₄D₄O

₄
254.32

99 atom %

D
-

MedChem

Express

Dipropyl

phthalate-

d4

358731-

29-0

C₁₄H₁₄D₄O

₄
254.31 - Neat

WITEGA

Laboratorie

n

Di-n-propyl

phthalate-

D4

358731-

29-0
- - High-purity -

AccuStand

ard

Di-n-propyl

phthalate-

3,4,5,6-d4

358731-

29-0
- -

Certified

Reference

Material

100 µg/mL

in

Methanol

Experimental Protocols: Quantification of
Phthalates using Dipropyl Phthalate-d4 as an
Internal Standard
The following sections outline typical experimental workflows for the quantification of phthalates

in various matrices using Dipropyl phthalate-d4 as an internal standard.
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General Workflow for Sample Analysis
The use of a deuterated internal standard like Dipropyl phthalate-d4 is integral to achieving

accurate quantification in mass spectrometry. The general workflow involves adding a known

amount of the internal standard to the sample at the beginning of the sample preparation

process. This allows for the correction of any analyte loss during extraction and cleanup, as

well as variations in instrument response.

Sample Collection

Spike with Dipropyl Phthalate-d4
(Internal Standard)

Sample Preparation
(e.g., Extraction, Cleanup)

Analysis by GC-MS or LC-MS/MS

Data Processing
(Quantification using IS ratio)

Final Analyte Concentration

Click to download full resolution via product page

Caption: General workflow for quantitative analysis using an internal standard.
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Detailed Protocol for GC-MS Analysis of Phthalates in
Wine
This protocol is adapted from the OIV-OENO 477-2013 method for the determination of

phthalates in wines.[4][5]

1. Reagents and Materials:

Isohexane

Acetone

Dipropyl phthalate standard

Dipropyl phthalate-d4 internal standard solution (e.g., 0.5 g/L in isohexane)

Glassware (heat-treated to minimize phthalate contamination)

2. Sample Preparation:

To a 10 mL sample of wine, add a known volume of the Dipropyl phthalate-d4 internal

standard solution.

Add 5 mL of isohexane.

Shake vigorously for at least 1 minute.

Allow the layers to separate and collect the upper organic layer (isohexane).

Concentrate the extract under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of isohexane (e.g., 1 mL).

3. GC-MS Instrumental Conditions:

Gas Chromatograph: Agilent 7890A or equivalent
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Column: 5% phenyl-methyl silicone bonded-phase fused-silica capillary column (e.g., 30m x

0.25 mm i.d., 0.25 µm film thickness)

Injector: Splitless mode

Oven Program:

Initial temperature: 60°C, hold for 1 min

Ramp 1: 15°C/min to 220°C

Ramp 2: 5°C/min to 280°C, hold for 10 min

Mass Spectrometer: Agilent 7000-Triple-Quad or equivalent

Ionization: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

Monitor characteristic ions for Dipropyl phthalate and Dipropyl phthalate-d4. For

example, for Dipropyl phthalate, a common quantification ion is m/z 149. The

corresponding ion for the d4-labeled standard would be m/z 153.

4. Quantification:

Create a calibration curve by plotting the ratio of the peak area of the Dipropyl phthalate

standard to the peak area of the Dipropyl phthalate-d4 internal standard against the

concentration of the Dipropyl phthalate standard.

Calculate the concentration of Dipropyl phthalate in the sample by comparing the peak area

ratio of the analyte to the internal standard in the sample to the calibration curve.

Logical Relationship for Isotope Dilution Mass
Spectrometry
Isotope Dilution Mass Spectrometry (IDMS) is a primary method for chemical metrology and

relies on the addition of a known amount of an isotopically labeled standard to a sample. The
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ratio of the signal from the native analyte to the labeled standard is then used to determine the

concentration of the native analyte.

Sample Spike

Mixture

Native Analyte (A_nat)
Unknown Amount (N_nat)

Homogenized Mixture of
Native Analyte and Labeled Standard

Labeled Standard (A_lab)
Known Amount (N_lab)

Mass Spectrometry Measurement
Measure Signal Ratio (R = I_nat / I_lab)

Calculation of Unknown Amount
N_nat = N_lab * (R - R_lab) / (1 - R/R_nat) * (M_nat / M_lab)

Simplified: N_nat ≈ N_lab * R

Click to download full resolution via product page

Caption: Principle of Isotope Dilution Mass Spectrometry.

Conclusion
High-purity Dipropyl phthalate-d4 is an indispensable tool for researchers requiring accurate

and precise quantification of phthalates. Its use as an internal standard in mass spectrometry-

based methods, such as GC-MS and LC-MS/MS, allows for the correction of matrix effects and

variations in analytical procedures, leading to highly reliable data. When selecting a

commercial supplier, it is crucial to consider the provided product specifications and to obtain a

lot-specific Certificate of Analysis to ensure the quality and suitability of the material for the

intended application.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b582240?utm_src=pdf-body-img
https://www.benchchem.com/product/b582240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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